VU0483605
VU0483605
Novel mGlu1 positive allosteric modulator (PAM)
VU0483605 is a potent and selective positive allosteric modulator (PAM) of mGluR1, displaying EC50 values of 0.39 and 0.36 μM at human and rat receptors, respectively, and no activity as a mGlu4 PAM (EC50 >10 μM).
VU0483605 is a potent and selective positive allosteric modulator (PAM) of mGluR1, displaying EC50 values of 0.39 and 0.36 μM at human and rat receptors, respectively, and no activity as a mGlu4 PAM (EC50 >10 μM).
Brand Name:
Vulcanchem
CAS No.:
1623101-11-0
VCID:
VC0546978
InChI:
InChI=1S/C20H10Cl3N3O3/c21-12-4-1-3-11-16(12)20(29)26(19(11)28)15-7-6-10(9-14(15)23)25-18(27)17-13(22)5-2-8-24-17/h1-9H,(H,25,27)
SMILES:
C1=CC2=C(C(=C1)Cl)C(=O)N(C2=O)C3=C(C=C(C=C3)NC(=O)C4=C(C=CC=N4)Cl)Cl
Molecular Formula:
C20H10Cl3N3O3
Molecular Weight:
446.67
VU0483605
CAS No.: 1623101-11-0
Cat. No.: VC0546978
Molecular Formula: C20H10Cl3N3O3
Molecular Weight: 446.67
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Novel mGlu1 positive allosteric modulator (PAM) VU0483605 is a potent and selective positive allosteric modulator (PAM) of mGluR1, displaying EC50 values of 0.39 and 0.36 μM at human and rat receptors, respectively, and no activity as a mGlu4 PAM (EC50 >10 μM). |
|---|---|
| CAS No. | 1623101-11-0 |
| Molecular Formula | C20H10Cl3N3O3 |
| Molecular Weight | 446.67 |
| IUPAC Name | 3-chloro-N-[3-chloro-4-(4-chloro-1,3-dioxoisoindol-2-yl)phenyl]pyridine-2-carboxamide |
| Standard InChI | InChI=1S/C20H10Cl3N3O3/c21-12-4-1-3-11-16(12)20(29)26(19(11)28)15-7-6-10(9-14(15)23)25-18(27)17-13(22)5-2-8-24-17/h1-9H,(H,25,27) |
| Standard InChI Key | HJQXPBKPTGWZCF-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C(=C1)Cl)C(=O)N(C2=O)C3=C(C=C(C=C3)NC(=O)C4=C(C=CC=N4)Cl)Cl |
| Appearance | Solid powder |
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